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Compound of Interest

Compound Name: BMS-911172

Cat. No.: B1149921 Get Quote

For laboratory professionals engaged in research and development, the proper handling and

disposal of investigational compounds like BMS-911172, an adaptor-associated kinase 1

(AAK1) inhibitor, are paramount for ensuring personnel safety and environmental protection.[1]

While a specific Safety Data Sheet (SDS) from the primary manufacturer is not publicly

available, a comprehensive disposal plan can be formulated based on guidelines for similar

potent kinase inhibitors and general best practices for hazardous chemical waste management

in a laboratory setting.[2][3][4]

Hazard Assessment and Personal Protective
Equipment (PPE)
As with many small molecule inhibitors, BMS-911172 should be handled as a potentially

hazardous substance. The primary routes of exposure are inhalation, skin contact, and

ingestion.[3] A thorough risk assessment should be conducted before handling.

Required Personal Protective Equipment (PPE):
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Activity Required PPE Specifications

Weighing and Aliquoting

(Solid)

Double Gloves, Lab Coat,

Safety Glasses with Side

Shields, N95 Respirator

To be conducted in a certified

chemical fume hood or a

ventilated balance enclosure.

Solution Preparation and

Handling

Double Gloves, Lab Coat,

Safety Glasses with Side

Shields

To be conducted in a certified

chemical fume hood.

Waste Disposal
Double Gloves, Lab Coat,

Safety Goggles, Face Shield

Use appropriate waste

containers and follow

designated disposal routes.

Step-by-Step Disposal Procedures
All waste contaminated with BMS-911172 must be treated as hazardous chemical waste. Do

not dispose of this compound down the drain or in regular trash.

1. Unused or Expired BMS-911172 (Neat Compound):

Segregation: Keep the neat compound waste separate from other chemical waste streams to

prevent unintended reactions.

Containerization: Place the unused or expired BMS-911172 in its original container if

possible, or in a clearly labeled, sealed, and chemically compatible hazardous waste

container. The label should include the full chemical name: "BMS-911172" and the CAS

Number: "1644248-18-9".

Disposal: Arrange for collection and disposal through a licensed hazardous material disposal

company.

2. Contaminated Solid Waste:

Description: This includes items such as gloves, pipette tips, vials, weighing papers, and

other disposable labware that have come into contact with BMS-911172.
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Collection: Place all contaminated solid waste into a designated, clearly labeled, and sealed

hazardous waste container.

Labeling: The container must be labeled as "Hazardous Waste" and indicate the chemical

contaminant (BMS-911172).

3. Contaminated Liquid Waste:

Description: This includes unused solutions of BMS-911172 and any solvents used for

decontamination.

Collection: Collect all liquid waste in a dedicated, leak-proof, and clearly labeled hazardous

liquid waste container.

Compatibility: Do not mix with incompatible waste streams.

Accidental Spill Clean-up and Disposal
In the event of a spill, the area should be secured and personnel protected.

Spill Type Clean-up Procedure

Solid Spill

Carefully sweep or scoop the material to avoid

generating dust. Place the collected material

and any contaminated cleaning supplies into a

sealed, labeled hazardous waste container.

Liquid Spill

Absorb the spill with an inert, non-combustible

absorbent material (e.g., vermiculite, sand).

Collect the absorbed material and place it into a

designated hazardous waste container.

Following the initial clean-up, the spill area should be decontaminated with an appropriate

solvent (e.g., 70% ethanol followed by soap and water), and all decontamination materials

must also be disposed of as hazardous waste.

Disposal Workflow Diagram
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The following diagram outlines the decision-making process for the proper disposal of BMS-
911172 and related materials.
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Caption: Workflow for the proper segregation and disposal of BMS-911172 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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